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Compound of Interest

Compound Name: Lometraline Hydrochloride

Cat. No.: B1675046

Introduction

Lometraline hydrochloride is an aminotetralin derivative investigated for its potential as an
antidepressant and anxiolytic agent.[1][2] Accurate and consistent preparation of stock
solutions is crucial for reliable experimental results in pharmacological and drug development
studies. This document provides a detailed protocol for the preparation, storage, and handling
of lometraline hydrochloride stock solutions for research purposes.

Physicochemical Properties

Lometraline hydrochloride is a solid powder.[1] A summary of its key physicochemical
properties is presented in Table 1.

Property Value Reference
Chemical Formula C13H1oCI2NO [1]
Molecular Weight 276.20 g/mol [11121[3]
Appearance Solid powder [1]

Purity >98% (typical) [1]

Solubility and Recommended Solvents
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The choice of solvent is critical for preparing a stable and usable stock solution. Based on
available data, dimethyl sulfoxide (DMSO) is a reliable solvent for lometraline hydrochloride.
[1] While specific quantitative solubility data in other common laboratory solvents is not readily
available, hydrochloride salts of similar organic compounds can exhibit some solubility in
ethanol, though they are often sparingly soluble in aqueous solutions.[4][5] It is recommended
to perform small-scale solubility tests before preparing large volumes of stock solution in
solvents other than DMSO.

Solvent Solubility Recommendations  Reference

Recommended
DMSO Soluble solvent for primary [1]

stock solutions.

May be suitable for
some applications, but
solubility should be

determined

Expected to be
Ethanol )
sparingly soluble

empirically. A similar 4]
compound, sertraline
hydrochloride, has a
solubility of

approximately 5

mg/mL.

Expected to be
Water _
sparingly soluble

Not recommended for
high-concentration

stock solutions.

Aqueous solutions 4
may have limited

stability.

PBS (pH 7.2) Expected to be
P f- sparingly soluble

For final working
solutions, it is
recommended to first
dissolve in DMSO and
then dilute with the

aqueous buffer.
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Experimental Protocol: Preparation of a 10 mM
Lometraline Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of lometraline
hydrochloride in DMSO.

Materials

Lometraline hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Pipette and sterile pipette tips
Equipment

» Analytical balance

o Vortex mixer

e Sonicator (optional)

Safety Precautions

Lometraline hydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle lometraline hydrochloride powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for lometraline hydrochloride before use.

Procedure

» Determine the required mass of lometraline hydrochloride:
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o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = 0.010 mol/L x 0.001 L x 276.20 g/mol x 1000 mg/g = 2.762 mg

Weigh the lometraline hydrochloride:

o Using an analytical balance, carefully weigh out the calculated amount of lometraline
hydrochloride powder and place it into a sterile microcentrifuge tube or amber glass vial.

Add the solvent:

o Add the desired volume of anhydrous DMSO to the tube or vial containing the lometraline
hydrochloride powder.

Dissolve the compound:
o Vortex the solution until the lometraline hydrochloride is completely dissolved.

o If necessary, sonicate the solution for a few minutes to aid dissolution. Visually inspect the
solution to ensure there are no undissolved patrticles.

Storage:

o Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

o For short-term storage (days to weeks), store at 4°C.[1]

o For long-term storage (months to years), store at -20°C or -80°C.[1][2]

Stock Solution Storage Recommendations
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Storage Condition Duration

Reference

-20°C for long term (months to

Solid Powder [1]
years)
4°C for short term (days to

In DMSO [1]
weeks)

In DMSO -20°C for long term (months) [1]

In DMSO -80°C for up to 1 year [2]

Workflow for Lometraline Hydrochloride Stock

Solution Preparation
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Caption: Workflow for preparing lometraline hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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